mifepristone methochloride
mifepristone methochloride
Brand Name:
Vulcanchem
CAS No.:
109345-60-0
VCID:
VC0035002
InChI:
InChI=1S/C30H38NO2.ClH/c1-6-16-30(33)17-15-27-25-13-9-21-18-23(32)12-14-24(21)28(25)26(19-29(27,30)2)20-7-10-22(11-8-20)31(3,4)5;/h7-8,10-11,18,25-27,33H,9,12-15,17,19H2,1-5H3;1H/q+1;/p-1/t25?,26-,27?,29+,30-;/m1./s1
SMILES:
CC#CC1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)[N+](C)(C)C)C)O.[Cl-]
Molecular Formula:
C30H38ClNO2
Molecular Weight:
480.1 g/mol
mifepristone methochloride
CAS No.: 109345-60-0
Main Products
VCID: VC0035002
Molecular Formula: C30H38ClNO2
Molecular Weight: 480.1 g/mol
| CAS No. | 109345-60-0 |
|---|---|
| Product Name | mifepristone methochloride |
| Molecular Formula | C30H38ClNO2 |
| Molecular Weight | 480.1 g/mol |
| IUPAC Name | [4-[(11R,13S,17R)-17-hydroxy-13-methyl-3-oxo-17-prop-1-ynyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-11-yl]phenyl]-trimethylazanium;chloride |
| Standard InChI | InChI=1S/C30H38NO2.ClH/c1-6-16-30(33)17-15-27-25-13-9-21-18-23(32)12-14-24(21)28(25)26(19-29(27,30)2)20-7-10-22(11-8-20)31(3,4)5;/h7-8,10-11,18,25-27,33H,9,12-15,17,19H2,1-5H3;1H/q+1;/p-1/t25?,26-,27?,29+,30-;/m1./s1 |
| Standard InChIKey | BOYVMWBEQCZPAM-YHBHNODXSA-M |
| Isomeric SMILES | CC#C[C@]1(CCC2[C@@]1(C[C@@H](C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)[N+](C)(C)C)C)O.[Cl-] |
| SMILES | CC#CC1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)[N+](C)(C)C)C)O.[Cl-] |
| Canonical SMILES | CC#CC1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)[N+](C)(C)C)C)O.[Cl-] |
| Synonyms | mifepristone methochloride RU 486 methochloride |
| PubChem Compound | 131014 |
| Last Modified | Nov 11 2021 |
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